Cas no 98961-26-3 (5-Pyrimidinecarboxylicacid,4-amino-2-ethoxy-,ethylester(6CI))
98961-26-3 structure
Product Name:5-Pyrimidinecarboxylicacid,4-amino-2-ethoxy-,ethylester(6CI)
CAS No:98961-26-3
MF:C9H13N3O3
MW:211.217821836472
CID:1002685
PubChem ID:67240288
Update Time:2025-09-24
5-Pyrimidinecarboxylicacid,4-amino-2-ethoxy-,ethylester(6CI) Chemical and Physical Properties
Names and Identifiers
-
- 5-Pyrimidinecarboxylicacid,4-amino-2-ethoxy-,ethylester(6CI)
- ethyl 4-amino-2-ethoxypyrimidine-5-carboxylate
- 5-pyrimidinecarboxylic acid,4-amino-2-ethoxy-,ethyl ester
- SCHEMBL1992777
- 98961-26-3
- SB59489
- ethyl4-amino-2-ethoxypyrimidine-5-carboxylate
-
- Inchi: 1S/C9H13N3O3/c1-3-14-8(13)6-5-11-9(15-4-2)12-7(6)10/h5H,3-4H2,1-2H3,(H2,10,11,12)
- InChI Key: ABYAEJNLTQJFLE-UHFFFAOYSA-N
- SMILES: O(CC)C1=NC=C(C(=O)OCC)C(N)=N1
Computed Properties
- Exact Mass: 211.09569129g/mol
- Monoisotopic Mass: 211.09569129g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 213
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 87.3Ų
5-Pyrimidinecarboxylicacid,4-amino-2-ethoxy-,ethylester(6CI) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM126588-1g |
ethyl 4-amino-2-ethoxypyrimidine-5-carboxylate |
98961-26-3 | 95% | 1g |
$*** | 2023-05-29 | |
| Chemenu | CM126588-1g |
ethyl 4-amino-2-ethoxypyrimidine-5-carboxylate |
98961-26-3 | 95% | 1g |
$320 | 2021-08-05 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1750972-1g |
Ethyl 4-amino-2-ethoxypyrimidine-5-carboxylate |
98961-26-3 | 98% | 1g |
¥2961.00 | 2024-04-23 | |
| Crysdot LLC | CD11000781-1g |
Ethyl 4-amino-2-ethoxypyrimidine-5-carboxylate |
98961-26-3 | 95+% | 1g |
$339 | 2024-07-19 |
5-Pyrimidinecarboxylicacid,4-amino-2-ethoxy-,ethylester(6CI) Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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